Cas no 885687-77-4 (Quinoline, 5-bromo-2-methoxy-8-(phenylmethoxy)-)
885687-77-4 structure
Product Name:Quinoline, 5-bromo-2-methoxy-8-(phenylmethoxy)-
CAS No:885687-77-4
MF:C17H14BrNO2
MW:344.202563762665
CID:1926206
PubChem ID:67367106
Update Time:2025-04-21
Quinoline, 5-bromo-2-methoxy-8-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 5-bromo-2-methoxy-8-(phenylmethoxy)-
- 8-benzyloxy-5-bromo-2-methoxyquinoline
- 885687-77-4
- SCHEMBL2332801
- DB-342068
-
- Inchi: 1S/C17H14BrNO2/c1-20-16-10-7-13-14(18)8-9-15(17(13)19-16)21-11-12-5-3-2-4-6-12/h2-10H,11H2,1H3
- InChI Key: JYOYMSICPNKUCT-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C2C1=CC=C(N=2)OC)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 343.021
- Monoisotopic Mass: 343.021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4A^2
- XLogP3: 4.7
Quinoline, 5-bromo-2-methoxy-8-(phenylmethoxy)- Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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